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Compound of Interest

Compound Name:
[5-(2-Thienyl)-3-

isoxazolyl]methanol

Cat. No.: B060917 Get Quote

Agr Quorum Sensing System Inhibitors
The Agr system is a global regulator of virulence in S. aureus, controlling the expression of

numerous toxins and degradative enzymes. Small molecule inhibitors of the Agr system,

therefore, represent a promising anti-virulence strategy.

Signaling Pathway of the Agr System and Inhibition
by Savirin
The following diagram illustrates the Agr quorum sensing pathway and the mechanism of

action of savirin, a well-characterized AgrA inhibitor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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